ethyl 4-(2-oxo-1-{[4-(trifluoromethyl)phenyl]methyl}-1,2-dihydropyridine-3-amido)benzoate

• IUPAC Name: ethyl 4-[[2-oxo-1-[[4-(trifluoromethyl)phenyl]methyl]pyridine-3-carbonyl]amino]benzoate
• InChI: InChI=1S/C23H19F3N2O4/c1-2-32-22(31)16-7-11-18(12-8-16)27-20(29)19-4-3-13-28(21(19)30)14-15-5-9-17(10-6-15)23(24,25)26/h3-13H,2,14H2,1H3,(H,27,29)
• InChI Key: DJODURGYJNBFFK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CN(C2=O)CC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C23H19F3N2O4
• Molecular Weight: 444.4 g/mol
• CAS No.: 946255-64-7

Description

This compound belongs to the class of organic compounds known as benzanilides. These are aromatic compounds containing an anilide group in which the carboxamide group is substituted with a benzene ring.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. A series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis.

Molecular Structure Analysis

The molecular structure analysis of similar compounds suggests that the biological activities of these derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Mechanism of Action

The mechanism of action of similar compounds suggests that they have promising neuroprotective and anti-inflammatory properties. The possible mechanism of action was observed through the inhibition of ER stress, apoptosis, and the NF-kB inflammatory pathway.

Future Directions

It is expected that many novel applications of similar compounds will be discovered in the future. Several derivatives are also used in the pharmaceutical and veterinary industries; five pharmaceutical and two veterinary products containing the trifluoromethylpyridine moiety have been granted market approval, and many candidates are currently undergoing clinical trials.